Cas no 825619-03-2 (4-(3,4-Dinitrophenyl)methyl-morpholine)

4-(3,4-Dinitrophenyl)methyl-morpholine is a nitro-substituted morpholine derivative with potential applications in organic synthesis and pharmaceutical research. Its structure features a morpholine ring linked to a dinitrophenyl group, which may confer reactivity useful in nucleophilic substitution or reduction reactions. The electron-withdrawing nitro groups enhance the electrophilic character of the aromatic ring, making it a candidate for intermediate use in the development of dyes, agrochemicals, or bioactive compounds. The compound's stability under standard conditions and defined reactivity profile offer advantages in controlled synthetic processes. Further studies may explore its utility in catalysis or as a precursor for more complex heterocyclic systems.

4-(3,4-Dinitrophenyl)methyl-morpholine structure

825619-03-2 structure

Product Name:4-(3,4-Dinitrophenyl)methyl-morpholine

CAS No:825619-03-2

MF:C₁₁H₁₃N₃O₅

MW:267.238022565842

CID:688792

PubChem ID:25193310

Update Time:2025-06-08

4-(3,4-Dinitrophenyl)methyl-morpholine Chemical and Physical Properties

Names and Identifiers

- Morpholine, 4-[(3,4-dinitrophenyl)methyl]-
- 4-[(3,4-dinitrophenyl)methyl]morpholine
- 825619-03-2
- 4-(3,4-dinitro-benzyl)-morpholine
- 4-(3,4-DINITROBENZYL)MORPHOLINE
- DTXSID10649005
- FT-0726489
- CS-M2536
- AKOS037650348
- FHOQFMBDEGJNLR-UHFFFAOYSA-N
- SCHEMBL546450
- CS-14676
- DA-41273
- 4-(3,4-Dinitrophenyl)methyl-morpholine
- Inchi： 1S/C11H13N3O5/c15-13(16)10-2-1-9(7-11(10)14(17)18)8-12-3-5-19-6-4-12/h1-2,7H,3-6,8H2
- InChI Key： FHOQFMBDEGJNLR-UHFFFAOYSA-N
- SMILES： O1CCN(CC2C=CC(=C(C=2)[N+](=O)[O-])[N+](=O)[O-])CC1

Computed Properties

Exact Mass: 267.08552052g/mol
Monoisotopic Mass: 267.08552052g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 334
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 104Å²

4-(3,4-Dinitrophenyl)methyl-morpholine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M733220-10mg	4-[(3,4-Dinitrophenyl)methyl]-morpholine	825619-03-2		10mg	$ 50.00	2022-06-03
TRC	M733220-50mg	4-[(3,4-Dinitrophenyl)methyl]-morpholine	825619-03-2		50mg	$ 160.00	2022-06-03
TRC	M733220-100mg	4-[(3,4-Dinitrophenyl)methyl]-morpholine	825619-03-2		100mg	$ 230.00	2022-06-03
Chemenu	CM413751-100mg	Morpholine, 4-[(3,4-dinitrophenyl)methyl]-	825619-03-2	95%+	100mg	$241	2024-07-23
Chemenu	CM413751-250mg	Morpholine, 4-[(3,4-dinitrophenyl)methyl]-	825619-03-2	95%+	250mg	$402	2024-07-23
Chemenu	CM413751-1g	Morpholine, 4-[(3,4-dinitrophenyl)methyl]-	825619-03-2	95%+	1g	$804	2024-07-23
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1059994-100mg	4-(3,4-Dinitrobenzyl)morpholine	825619-03-2	98%	100mg	￥1881.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1059994-250mg	4-(3,4-Dinitrobenzyl)morpholine	825619-03-2	98%	250mg	￥3396.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1059994-1g	4-(3,4-Dinitrobenzyl)morpholine	825619-03-2	98%	1g	￥6793.00	2024-07-28